Cas no 827308-13-4 (3-Hexanone, 2-(phenylmethoxy)-, (2R)-)

827308-13-4 structure
Product name:3-Hexanone, 2-(phenylmethoxy)-, (2R)-
3-Hexanone, 2-(phenylmethoxy)-, (2R)- Chemical and Physical Properties
Names and Identifiers
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- 3-Hexanone, 2-(phenylmethoxy)-, (2R)-
- DTXSID20836924
- 827308-13-4
- (2R)-2-(Benzyloxy)hexan-3-one
- SCHEMBL20917421
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- Inchi: InChI=1S/C13H18O2/c1-3-7-13(14)11(2)15-10-12-8-5-4-6-9-12/h4-6,8-9,11H,3,7,10H2,1-2H3/t11-/m1/s1
- InChI Key: ZKYQJADATQXWEN-LLVKDONJSA-N
- SMILES: CCCC(=O)C(C)OCC1=CC=CC=C1
Computed Properties
- Exact Mass: 206.130679813g/mol
- Monoisotopic Mass: 206.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 2.6
3-Hexanone, 2-(phenylmethoxy)-, (2R)- Related Literature
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1. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
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Yi Cai,Sonal Kumar,Rodney Chua,Vivek Verma,Du Yuan,Zongkui Kou,Hao Ren,Hemal Arora J. Mater. Chem. A, 2020,8, 12716-12722
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Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
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